![molecular formula C20H25N3O3S B4762237 1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine](/img/structure/B4762237.png)
1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine
Overview
Description
1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine, also known as SB-334867, is a highly selective antagonist of the orexin receptor type 1 (OX1R). Orexins are neuropeptides that play a crucial role in regulating sleep-wake cycles, feeding behavior, and energy homeostasis. The discovery of SB-334867 has led to a better understanding of the orexin system and its potential therapeutic applications.
Mechanism of Action
1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine selectively blocks the OX1R, which is primarily expressed in the brain. This receptor plays a crucial role in regulating wakefulness and arousal. By blocking the OX1R, this compound reduces the activity of the orexin system, leading to decreased wakefulness and increased sleep.
Biochemical and Physiological Effects:
In addition to its effects on sleep and wakefulness, this compound has been shown to have other biochemical and physiological effects. It has been found to reduce food intake and body weight in animal models, suggesting its potential use in the treatment of obesity. Additionally, this compound has been shown to reduce inflammation in animal models of inflammatory bowel disease, indicating its potential use in the treatment of gastrointestinal disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine is its high selectivity for the OX1R. This allows for more precise manipulation of the orexin system in animal models. However, one limitation of this compound is its relatively short half-life, which can make it difficult to achieve sustained effects in vivo.
Future Directions
There are several future directions for research on 1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine. One area of interest is its potential use in the treatment of sleep disorders, such as insomnia and narcolepsy. Additionally, further research is needed to fully understand the mechanisms underlying its anxiolytic and antidepressant effects. Finally, there is potential for the development of more potent and selective OX1R antagonists based on the structure of this compound.
Scientific Research Applications
1-[(4-tert-butylphenyl)sulfonyl]-4-isonicotinoylpiperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and mood disorders. Additionally, this compound has been found to reduce drug-seeking behavior in animal models of addiction, indicating its potential use in the treatment of substance abuse disorders.
properties
IUPAC Name |
[4-(4-tert-butylphenyl)sulfonylpiperazin-1-yl]-pyridin-4-ylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c1-20(2,3)17-4-6-18(7-5-17)27(25,26)23-14-12-22(13-15-23)19(24)16-8-10-21-11-9-16/h4-11H,12-15H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYJIAKKCYJGZAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.